Cas no 2320574-91-0 (2-methyl-4-(pyridin-2-ylsulfanyl)pyridine)

• Product Name: 2-methyl-4-(pyridin-2-ylsulfanyl)pyridine
• CAS No: 2320574-91-0
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 5327458
• Update Time: 2025-05-19

2-methyl-4-(pyridin-2-ylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(pyridin-2-ylthio)pyridine
• 2-methyl-4-pyridin-2-ylsulfanylpyridine
• 2-methyl-4-(pyridin-2-ylsulfanyl)pyridine

• Inchi： 1S/C11H10N2S/c1-9-8-10(5-7-12-9)14-11-4-2-3-6-13-11/h2-8H,1H3
• InChI Key： JVGXRUDWYLUQPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CN=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on 2-methyl-4-(pyridin-2-ylsulfanyl)pyridine

2-Methyl-4-(Pyridin-2-Ylsulfanyl)Pyridine: A Comprehensive Overview

2-Methyl-4-(pyridin-2-ylsulfanyl)pyridine, also known by its CAS number 2320574-91-0, is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring system, which is substituted with a methyl group at the 2-position and a pyridin-2-ylsulfanyl group at the 4-position. The presence of sulfur in the sulfanyl group introduces interesting electronic and structural properties, making this compound a valuable subject for both theoretical and experimental studies.

The synthesis of 2-methyl-4-(pyridin-2-ylsulfanyl)pyridine typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the sulfanyl linkage, demonstrating the versatility of this approach in heterocyclic chemistry.

One of the most notable applications of 2-methyl-4-(pyridin-2-ylsulfanyl)pyridine lies in its use as a building block for more complex molecular architectures. Its ability to undergo further functionalization has made it a valuable precursor in the synthesis of bioactive molecules, materials for optoelectronics, and advanced materials. For example, studies have shown that this compound can be incorporated into conjugated systems to enhance their electronic properties, making it a promising candidate for applications in organic electronics.

In terms of biological activity, 2-methyl-4-(pyridin-2-ylsulfanyl)pyridine has been investigated for its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound exhibits moderate inhibitory effects on certain inflammatory pathways, suggesting its potential as a lead compound for drug development. However, further studies are required to fully understand its pharmacokinetic properties and safety profile.

The structural uniqueness of CAS 2320574-91-0 also makes it an interesting candidate for studying sulfur-containing heterocycles. Its electronic properties have been extensively studied using computational methods, providing insights into its reactivity and stability. These studies have revealed that the sulfur atom plays a crucial role in modulating the electronic distribution within the molecule, which could be exploited in designing new functional materials.

In conclusion, 2-methyl-4-(pyridin-2-y lsulfanyl)pyridine, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from organic synthesis to materials science and pharmacology. As research progresses, this compound is expected to unlock new possibilities in the development of advanced materials and therapeutic agents.